Cas no 114224-82-7 (2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-)

• Product Name: 2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-
• CAS No: 114224-82-7
• MF: C₁₈H₂₀S₃
• MW: 332.546401023865
• CID: 1202412
• PubChem ID: 59169074
• Update Time: 2025-04-20

2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-
• 3,4,3',4',3'',4''-Hexamethyl-2,2'-5',2''-terthienyl
• 3,3',3',4,4',4'-Hexamethyl-2,2:5',2'-bithiophene
• SCHEMBL13156369
• 114224-82-7

• Inchi： 1S/C18H20S3/c1-9-7-19-15(11(9)3)17-13(5)14(6)18(21-17)16-12(4)10(2)8-20-16/h7-8H,1-6H3
• InChI Key： URTQCDXIJLVJOM-UHFFFAOYSA-N
• SMILES： S1C(C2=C(C)C(C)=CS2)=C(C)C(C)=C1C1=C(C)C(C)=CS1

Computed Properties

• Exact Mass: 332.07271416g/mol
• Monoisotopic Mass: 332.07271416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 84.7Ų